Cas no 338421-03-7 (4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE)

4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE structure
338421-03-7 structure
Product Name:4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE
CAS No:338421-03-7
MF:C11H11NO3S
MW:237.274941682816
CID:5224217
Update Time:2023-08-25

4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE Chemical and Physical Properties

Names and Identifiers

    • 4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE
    • 4-(4-methylphenyl)-1lambda4-thiomorpholine-1,3,5-trione
    • 4-(4-methylphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione
    • 4-(4-methylphenyl)-1-oxo-1,4-thiazinane-3,5-dione
    • 4-(4-Methylphenyl)-4-thiazinane-1,3,5-trione
    • Inchi: 1S/C11H11NO3S/c1-8-2-4-9(5-3-8)12-10(13)6-16(15)7-11(12)14/h2-5H,6-7H2,1H3
    • InChI Key: JJWYZSLGDKUJSX-UHFFFAOYSA-N
    • SMILES: S1(CC(N(C(C1)=O)C1C=CC(C)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 237.046
  • Monoisotopic Mass: 237.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 73.7

4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE Pricemore >>

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